![molecular formula C23H20N2O3 B2757442 (E)-N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(furan-3-yl)acrylamide CAS No. 1448139-97-6](/img/structure/B2757442.png)
(E)-N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(furan-3-yl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-7-yl)-3-(furan-3-yl)acrylamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BTFA and has been extensively studied for its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Transformations
A study by Mochalov et al. (2016) discusses transformations of N-(2-acylaryl)benzamides and analogous compounds under Camps cyclization conditions to yield quinolin-4(1H)-ones, showcasing the potential of related compounds in synthesizing complex heterocyclic structures (Mochalov et al., 2016). Similarly, a review by Niu and Xia (2022) summarizes the synthetic methods employing acryloyl benzamides to furnish isoquinoline-1,3-diones, indicating the interest in these compounds for developing new synthetic routes (Niu & Xia, 2022).
Intramolecular Diels–Alder Reaction
Zubkov et al. (2009) studied the interaction between 1-furyl-1,2,3,4-tetrahydroisoquinolines and unsaturated acids derivatives, showing that amide formation and subsequent intramolecular Diels–Alder reaction of the furan (IMDAF) proceed under mild conditions. This highlights the utility of these compounds in constructing complex alkaloid structures (Zubkov et al., 2009).
Reactivity and Potential Therapeutic Applications
Research on 5‐Amido‐ and 5‐Amino‐Substituted Epoxyisoindolo[2,1‐a]tetrahydroquinolines reveals the interactions between substituted tetrahydroquinolines and alkenes, demonstrating their potential in synthesizing compounds with moderate yields and exploring their reactivity for further applications. This study could suggest avenues for developing compounds with therapeutic properties (Zaytsev et al., 2013).
Anticancer and Antibacterial Properties
Bonilla-Castañeda et al. (2022) synthesized a derivative, 4-(3,4-dimethoxyphenyl)-3,6-dimethyl-2-phenyl-3,4-dihydroquinolin-1(2H)-yl)methanone, in a two-step procedure, highlighting its relevance as a therapeutic agent exhibiting potent anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator properties (Bonilla-Castañeda et al., 2022).
properties
IUPAC Name |
(E)-N-(1-benzoyl-3,4-dihydro-2H-quinolin-7-yl)-3-(furan-3-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O3/c26-22(11-8-17-12-14-28-16-17)24-20-10-9-18-7-4-13-25(21(18)15-20)23(27)19-5-2-1-3-6-19/h1-3,5-6,8-12,14-16H,4,7,13H2,(H,24,26)/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUJNLXSHQOOBRG-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=C(C=C2)NC(=O)C=CC3=COC=C3)N(C1)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=C(C=C(C=C2)NC(=O)/C=C/C3=COC=C3)N(C1)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.